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Compound of Interest

Compound Name: Tetracyano nickel

Cat. No.: B1223027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the toxicological properties

and safe handling procedures for potassium tetracyanonickelate, a compound requiring

meticulous attention to safety in research and development settings. The following sections

detail its toxicity profile, mechanisms of action, and essential safety protocols to ensure the

well-being of laboratory personnel.

Toxicological Profile
Potassium tetracyanonickelate is a highly toxic compound, fatal if swallowed, inhaled, or in

contact with skin.[1][2] Its toxicity stems from the combined effects of the nickel cation and the

cyanide ligands. The compound is classified as a carcinogen and can cause severe allergic

reactions upon exposure.

Acute Toxicity
The acute toxicity of potassium tetracyanonickelate is primarily characterized by its lethal

potential upon ingestion, inhalation, and dermal contact. The available quantitative data for

acute oral toxicity is summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1223027?utm_src=pdf-interest
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Species Route Reference

LD50 275 mg/kg Mouse Oral [1][3][4]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a tested animal

population.

Chronic Toxicity and Other Health Effects
Prolonged or repeated exposure to potassium tetracyanonickelate and other nickel compounds

can lead to a range of chronic health issues:

Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies nickel

compounds as carcinogenic to humans.[3] Inhalation of nickel-containing dust is associated

with an increased risk of respiratory tract cancer.[3]

Dermatitis: Nickel is a well-known skin sensitizer, and prolonged contact can lead to a form

of dermatitis known as "nickel itch," characterized by itching and various skin eruptions.[3]

Respiratory Sensitization: Inhalation may cause allergy or asthma-like symptoms.[2][5]

Other Chronic Effects: Chronic exposure may also lead to intestinal disorders, convulsions,

and asphyxia.[3]

Mechanism of Toxicity
The toxicity of potassium tetracyanonickelate is a dual threat, arising from the independent and

potentially synergistic actions of nickel and cyanide ions upon dissociation.
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Cyanide Toxicity
The primary mechanism of acute cyanide toxicity involves the inhibition of cellular respiration.

Cyanide ions (CN⁻) readily bind to the ferric iron (Fe³⁺) in cytochrome c oxidase, a critical

enzyme in the mitochondrial electron transport chain.[6][7][8] This binding prevents the transfer

of electrons to oxygen, effectively halting aerobic respiration and leading to a rapid depletion of

ATP, the cell's primary energy currency.[7][8] The resulting cellular hypoxia is particularly

damaging to organs with high oxygen demand, such as the central nervous system and the

heart, leading to symptoms like convulsions, respiratory failure, and cardiac arrest.[3][8]

Nickel Toxicity
Nickel compounds can be taken up by cells, leading to the intracellular release of nickel ions

(Ni²⁺).[9] These ions can then exert cytotoxic effects through various mechanisms, including

the generation of reactive oxygen species (ROS), which leads to oxidative stress and damage

to cellular components. Nickel can also interfere with enzymatic activities and cellular signaling

pathways.

Experimental Protocols
The acute oral toxicity value (LD50) cited in this guide is determined through standardized

experimental protocols. While the specific study for potassium tetracyanonickelate is not

publicly detailed, the methodology would follow established guidelines such as those from the

Organisation for Economic Co-operation and Development (OECD).

OECD Guidelines for Acute Oral Toxicity Testing
The OECD provides several guidelines for acute oral toxicity studies, including:

OECD 420: Fixed Dose Procedure: This method involves administering the substance at a

series of fixed dose levels. The endpoint is the observation of clear signs of toxicity rather

than death.[10]

OECD 423: Acute Toxic Class Method: This is a stepwise procedure with a small number of

animals per step. The outcome of each step determines the next dose, allowing for

classification of the substance into a toxicity class.[1]
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OECD 425: Up-and-Down Procedure: This method allows for the estimation of the LD50 with

a confidence interval, using a sequential dosing strategy where the dose for each

subsequent animal is adjusted up or down depending on the outcome for the previous

animal.

A general workflow for such an experiment is outlined below.
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Safety and Handling
Due to its high toxicity, strict safety protocols must be followed when handling potassium

tetracyanonickelate.

Personal Protective Equipment (PPE)
A comprehensive set of PPE is mandatory to prevent any route of exposure.

Protection Type Specific Recommendations

Eye/Face Protection
Chemical safety glasses or goggles and a face

shield.[3]

Skin Protection
Nitrile or rubber gloves and a complete

chemical-resistant suit.[3]

Respiratory Protection
An approved respirator should be used,

especially when dust formation is possible.[3]

Handling and Storage
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[3]

Avoiding Dust: Measures should be taken to avoid the formation of dust.[3]

Storage: Store in a cool, dry, and well-ventilated area.[3] Keep the container tightly closed.

Incompatibilities: Store away from strong oxidizing agents and acids.[2][3] Contact with acids

will liberate highly toxic hydrogen cyanide gas.[2]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.
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Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation:
Remove to fresh air.

Provide oxygen or artificial respiration if needed.

Skin Contact:
Wash with plenty of water.

Remove contaminated clothing.

Eye Contact:
Flush with copious water for at least 15 minutes.

Ingestion:
Give water (if conscious).

Do NOT induce vomiting unless directed by medical personnel.

Seek Immediate Medical Attention

Click to download full resolution via product page

Spill and Disposal Procedures
Spill Cleanup: In case of a spill, wear all appropriate PPE.[3] Avoid creating dust.[3] Sweep

up the material and place it in a suitable, closed container for disposal.[3] Prevent the

spillage from entering drains or the environment.[3]

Waste Disposal: Dispose of waste material through a licensed professional waste disposal

service.[1] Dissolving the material in a combustible solvent and burning it in a chemical

incinerator with an afterburner and scrubber is a recommended method.[1]

Conclusion
Potassium tetracyanonickelate is a valuable reagent in certain research applications but poses

significant health risks. A thorough understanding of its toxic properties and strict adherence to

the safety and handling procedures outlined in this guide are paramount for minimizing risk and

ensuring a safe laboratory environment. All personnel working with this compound must be fully
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trained on these procedures and have access to the necessary personal protective equipment

and emergency response resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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